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Compound of Interest

Compound Name: 1-(2-Ethoxyphenyl)-2-thiourea

Cat. No.: B075213

Disclaimer: Publicly available safety and toxicological data for 1-(2-Ethoxyphenyl)-2-thiourea
(CAS No. 1516-38-7) is limited. This guide extrapolates information from Safety Data Sheets
(SDS) and toxicological assessments of structurally related compounds, including thiourea, N-
(2-Methoxyphenyl)thiourea, and other thiourea derivatives. Researchers and scientists must
exercise caution and handle this compound with the understanding that the full hazard profile
may not be fully characterized.

This technical guide provides an in-depth overview of the known and anticipated safety and
handling precautions for 1-(2-Ethoxyphenyl)-2-thiourea, designed for researchers, scientists,

and professionals in drug development.

Hazard Identification and Classification

Based on data from related thiourea compounds, 1-(2-Ethoxyphenyl)-2-thiourea is
anticipated to be classified as hazardous. The primary concerns include acute oral toxicity and
the potential for skin sensitization.

GHS Classification (Anticipated)

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b075213?utm_src=pdf-interest
https://www.benchchem.com/product/b075213?utm_src=pdf-body
https://www.benchchem.com/product/b075213?utm_src=pdf-body
https://www.benchchem.com/product/b075213?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement
o H301: Toxic if swallowed or
Acute Toxicity, Oral Category 3 or 4 ]
H302: Harmful if swallowed
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer[1][2]
. . H361: Suspected of damaging
Reproductive Toxicity Category 2

fertility or the unborn child[1][2]

Hazardous to the Aquatic
Environment, Long-Term Category 2

Hazard

H411: Toxic to aquatic life with
long lasting effects[1]

Signal Word: Danger or Warning

Hazard Pictograms:

Physical and Chemical Properties

Specific experimental data for 1-(2-Ethoxyphenyl)-2-thiourea is not readily available. The

following table summarizes properties of the closely related N-(2-Methoxyphenyl)thiourea and

the parent compound, thiourea.
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N-(2-
Property ( . Thiourea
Methoxyphenyl)thiourea

CAS Number 1516-37-6 62-56-6
Molecular Formula C8H10N20S CH4N2S
Molecular Weight 182.24 g/mol 76.12 g/mol
White to light yellow White crystalline powder or
Appearance .
powder/crystal solid
Melting Point 155-157 °CJ[3] 176-178 °C
Boiling Point 307.3 £ 44.0 °C (Predicted) Decomposes
N ) Soluble in water (137 g/L at 20
Solubility No data available

OC)

Toxicological Information

Detailed toxicological studies on 1-(2-Ethoxyphenyl)-2-thiourea have not been identified. The
data below for related compounds indicates a potential for significant toxicity.
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Toxicological
Endpoint

N-(2-
Methoxyphenyl)thi
ourea

Thiourea

1-Phenyl-2-thiourea

Acute Oral Toxicity
(LD50)

LDLo (Rat): 100
mg/kg[4]

LD50 (Rat): 125-1930
mg/kg bw[5]

LD50 (Rat): 3
mg/kg[6]

Acute Dermal Toxicity
(LD50)

No data available

LD50 (Rabbit): >2800
mg/kg bw[5]

No data available

Acute Inhalation
Toxicity (LC50)

No data available

LC50 (Rat): >195
mg/m3 (4 h)[2]

No data available

Skin

Corrosion/Irritation

No specific data, but
skin contact should be

avoided.

Reported to be slightly
irritating in animal

studies.

No data available

Serious Eye

Damage/Irritation

No specific data, but
eye contact should be

avoided.

May cause slight eye

irritation.

No data available

Respiratory or Skin

Sensitization

Potential for skin

sensitization.

Cases of contact
dermatitis have been

reported in humans.[2]

May cause an allergic

skin reaction.

Carcinogenicity

No data available

Suspected of causing

cancer.[1][2]

No data available

Reproductive Toxicity

No data available

Suspected of
damaging fertility or
the unborn child.[1][2]

No data available

Experimental Protocols

Detailed experimental protocols for the safety assessment of 1-(2-Ethoxyphenyl)-2-thiourea

are not available in the public domain. Standard OECD guidelines for testing of chemicals

would be followed to determine the toxicological properties listed in the table above. For

example, acute oral toxicity is typically determined using OECD Test Guideline 423.

Handling and Storage
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Engineering Controls:

e Handle in a well-ventilated area, preferably in a chemical fume hood.[6]

o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

e Skin Protection:

o Wear a lab coat or other protective clothing.

o Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[7] Inspect gloves before use.

o Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-approved
particulate respirator should be used.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust.

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]

Remove and wash contaminated clothing before reuse.[6]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

o Store locked up.[4][6]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.
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First Aid Measures

Immediate medical attention is required in case of significant exposure.

Exposure Route First Aid Measures

Remove victim to fresh air and keep at rest in a
) position comfortable for breathing. If not
Inhalation _ _ o o
breathing, give artificial respiration. Seek

immediate medical attention.[6]

Immediately take off all contaminated clothing.
) Wash off immediately with plenty of water for at
Skin Contact . . . .
least 15 minutes. Seek immediate medical

attention.[6]

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[6]

Call a poison control center or doctor
Ingestion immediately. Rinse mouth. Do NOT induce

vomiting.[6]

Accidental Release Measures

Personal Precautions:

Evacuate personnel to safe areas.

Wear appropriate personal protective equipment (see Section 5).

Avoid dust formation.

Ensure adequate ventilation.

Environmental Precautions:
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e Prevent product from entering drains.[4]

e Should not be released into the environment.[6]

Methods for Cleaning Up:

e Sweep up and shovel into suitable containers for disposal.[6]
e Avoid generating dust.

 After cleaning, flush the area with water.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national regulations.
This material may be considered a hazardous waste.

Visualizations
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Chemical Spill Occurs

Assess the Situation
(Size, Location, Hazards)

:

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill
(Use absorbent pads/booms)

Clean Up Spill
(Sweep solid material)

Decontaminate Area and Equipment

Dispose of Waste
(Follow hazardous waste protocols)

Report the Incident

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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Move to Fresh Air
Seek Immediate Medical Attention

Remove Contaminated Clothing
Wash Skin with Plenty of Water (15+ min)
Seek Immediate Medical Attention

Touch

Determine Route of Exposure

Rinse Eyes with Water (15+ min)
Remove Contact Lenses
Seek Immediate Medical Attention

Rinse Mouth
Do NOT Induce Vomiting
Call Poison Center/Doctor Immediately

Click to download full resolution via product page

Caption: First Aid Decision Tree for Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7.1-(4-ETHOXYPHENYL)-2-THIOUREA, CasNo0.880-29-5 Chemical Technology
Co.,LTD(expird) China (Mainland) [aoen.lookchem.com]

 To cite this document: BenchChem. [1-(2-Ethoxyphenyl)-2-thiourea: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075213#1-2-ethoxyphenyl-2-thiourea-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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